Chaetoglobosin

• Molecular Formula: C32H36N2O5
• Molecular Weight: 528.6 g/mol
• InChI: InChI=1S/C32H36N2O5/c1-17-8-7-10-22-29-31(4,39-29)19(3)27-24(15-20-16-33-23-11-6-5-9-21(20)23)34-30(38)32(22,27)26(36)13-12-25(35)28(37)18(2)14-17/h5-7,9-14,16-17,19,22,24,27-29,33,37H,8,15H2,1-4H3,(H,34,38)/b10-7+,13-12+,18-14+/t17?,19-,22-,24-,27-,28+,29-,31+,32+/m0/s1
• InChIKey: OUMWCYMRLMEZJH-ZDSWJECVSA-N

Chaetoglobosin A Procurement Guide

Chaetoglobosin A (ChA; CAS 50335-03-0) is the prototypical member of the chaetoglobosin class, a subset of cytochalasan alkaloids distinguished by a 10-(indol-3-yl)-[13]cytochalasan scaffold in which the phenyl group of classical cytochalasins is replaced by an indol-3-yl moiety [1]. Produced primarily by Chaetomium globosum and Penicillium aquamarinium, ChA targets filamentous actin (F-actin) but exhibits a mechanistically distinct profile from classical cytochalasins B, D, and E in actin polymerization modulation, cellular selectivity, and ancillary bioactivities including nematicidal, fibrinolytic, and phytotoxic effects [2]. Over 100 chaetoglobosin analogues have been reported, but ChA remains the most extensively characterized member for procurement-relevant differentiation [3].

Cytochalasan Scaffold

Indol-3-yl moiety replaces classical phenyl; supports actin Class II modulation studies

Multi-endpoint Profiling

Reported nematicidal, fibrinolytic, and phytotoxic activities support lead-identification workflows

CLL-Selective Apoptosis

Reported preferential apoptosis induction in CLL cells vs normal B cells; B-cell research context

• [1] Sekita S, Yoshihira K, Natori S, Udagawa S, Sakabe T, Kurata H, Umeda M. Chaetoglobosins, cytotoxic 10-(indol-3-yl)-[13]cytochalasans from Chaetomium spp. I. Production, isolation and some cytological effects of chaetoglobosins A–F. Chem Pharm Bull. 1973;21(7):1387-1395. View Source
• [2] Knudsen PB, Hanna B, Sellner L, Zenz T, Stilgenbauer S, Larsen TO, Lichter P. Chaetoglobosin A preferentially induces apoptosis in chronic lymphocytic leukemia cells by targeting the cytoskeleton. Leukemia. 2014;28(6):1289-1298. doi:10.1038/leu.2013.360 View Source
• [3] Chen J, Zhang W, Guo Q, Yu W, Zhang Y, He B. Bioactivities and Future Perspectives of Chaetoglobosins. Evid Based Complement Alternat Med. 2020;2020:8574084. doi:10.1155/2020/8574084 View Source

Why Chaetoglobosin A Cannot Be Replaced

Although chaetoglobosins and classical cytochalasins both bind to actin, they exhibit fundamentally different actin polymerization pharmacology, classified into three distinct functional classes based on degradative power and concentration-dependent polymerization effects [1]. Chaetoglobosin A belongs to Class II (mixed effect), whereas cytochalasin D also falls in Class II but cytochalasin B is Class I (weak degradative) and cytochalasin E is Class III (strong degradative) [1]. More critically, ChA demonstrates preferential induction of apoptosis in chronic lymphocytic leukemia (CLL) cells over normal B cells—a therapeutic window not reported for any classical cytochalasin [2]. ChA also possesses ancillary activities (nematicidal, fibrinolytic via urokinase induction, and phytotoxic activity comparable to glyphosate) that are absent or uncharacterized in cytochalasins B, D, and E, making simple substitution scientifically invalid when these endpoints are required [3][4].

Actin class divergence

Class II (mixed effect) differs from cytochalasin B (Class I) and E (Class III); polymerization outcomes may not transfer.

CLL apoptosis selectivity gap

Reported CLL-selective apoptosis profile is absent for classical cytochalasins; B-cell response context may shift.

Ancillary bioactivity absence

Nematicidal, fibrinolytic (urokinase-induction), and phytotoxic endpoints are uncharacterized in cytochalasins B/D/E.

• [1] Wieland T, Löw I, Jahn W, Sekita S, Yoshihira K, Natori S. Concentration-dependent influence of various cytochalasins and chaetoglobosins on the phalloidin-induced polymerization of G-actin in 0.6 M potassium iodide. Biochemistry. 1980;19(14):3363-3367. doi:10.1021/bi00555a041 View Source
• [2] Knudsen PB, Hanna B, Sellner L, Zenz T, Stilgenbauer S, Larsen TO, Lichter P. Chaetoglobosin A preferentially induces apoptosis in chronic lymphocytic leukemia cells by targeting the cytoskeleton. Leukemia. 2014;28(6):1289-1298. doi:10.1038/leu.2013.360 View Source
• [3] Shinohara C, Chikanishi T, Kikuchi T, Endo A, Hasumi K. Enhancement of fibrinolytic activity of vascular endothelial cells by chaetoglobosin A, crinipellin B, geodin and triticone B. J Antibiot (Tokyo). 2000;53(3):262-268. doi:10.7164/antibiotics.53.262 View Source
• [4] Li H, Xiao J, Gao YQ, Tang JJ, Zhang AL, Gao JM. Chaetoglobosins from Chaetomium globosum, an endophytic fungus in Ginkgo biloba, and their phytotoxic and cytotoxic activities. J Agric Food Chem. 2014;62(17):3734-3741. doi:10.1021/jf500390h View Source

Chaetoglobosin A Differentiation Evidence

CLL-Selective Apoptosis Window

In a study of 89 primary CLL cases, Chaetoglobosin A (ChA) showed preferential induction of apoptosis in CLL cells compared with normal B cells, even under stromal co-culture conditions that mimic protective lymphoid tissue microenvironments [1]. This selectivity was independent of high-risk prognostic markers including 17p deletion and TP53 mutation [1]. By contrast, classical cytochalasins B, D, and E are reported to exert broad, non-selective cytotoxicity across malignant and normal cell types, with no published evidence of CLL-selective apoptosis induction [2]. ChA's mechanism involves targeting filamentous actin in CLL cells, inducing cell-cycle arrest at G2 phase, and inhibiting membrane ruffling and cell migration [1].

CLL Apoptosis Selectivity

Head-to-head

ChA — preferential apoptosis in primary CLL cells (89 samples); stromal co-culture active Cyto B/D/E — no published CLL selectivity; broad cytotoxicity

Supports CLL-selective apoptosis endpoint context

Independent of 17p deletion and TP53 mutation status

Evidence Dimension	Selective apoptosis induction in CLL cells versus normal B cells
Target Compound Data	Chaetoglobosin A: preferential apoptosis in CLL cells across 89 patient samples; activity independent of 17p deletion and TP53 mutation; effective under stromal co-culture conditions mimicking lymphoid tissues [1]
Comparator Or Baseline	Cytochalasins B, D, E: no published evidence of CLL-selective apoptosis; known broad cytotoxicity across malignant and normal cells [2]
Quantified Difference	Qualitative selectivity documented; ChA sensitizes CLL cells to PI3K and BTK inhibitors in combination treatment, suggesting a therapeutic window not observed with classical cytochalasins [1]
Conditions	In vitro co-culture of primary CLL cells with bone marrow-derived stromal cells; 89 patient samples tested [1]

Why This Matters

For researchers developing CLL-targeted therapies or studying B-cell malignancy biology, ChA provides a selectivity profile (malignant vs. normal B cells) unavailable from classical cytochalasins, reducing confounding off-target cytotoxicity in experimental systems.

• [1] Knudsen PB, Hanna B, Sellner L, Zenz T, Stilgenbauer S, Larsen TO, Lichter P. Chaetoglobosin A preferentially induces apoptosis in chronic lymphocytic leukemia cells by targeting the cytoskeleton. Leukemia. 2014;28(6):1289-1298. doi:10.1038/leu.2013.360 View Source
• [2] Seiffert M, Knudsen PB, Hanna B, Sellner L, Zenz T, Stilgenbauer S, Larsen TO, Lichter P. AN UNBIASED SCREEN OF FUNGAL EXTRACTS IDENTIFIED CHAETOGLOBOSIN A AS A METABOLITE THAT PREFERENTIALLY INDUCES APOPTOSIS IN CHRONIC LYMPHOCYTIC LEUKEMIA CELLS BY TARGETING THE CYTOSKELETON. Haematologica. 2018;103(S1):273. View Source

Actin Polymerization Class II Profile

In a landmark head-to-head study using phalloidin-induced polymerization of rabbit muscle G-actin in 0.6 M potassium iodide, chaetoglobosins and cytochalasins were classified into three functional categories based on their concentration-dependent effects on actin polymerization rate [1]. Chaetoglobosin A (Ch-A) was classified as Class II, exerting a mixed effect that combines features of both Class I and Class III cytotoxins [1]. At a molar ratio of 4:1 (toxin:actin), Class III members (cytochalasin E, chaetoglobosin B, chaetoglobosin J) decrease the polymerization rate during the first 30-40 minutes, whereas Class I members (cytochalasin B, cytochalasin G, chaetoglobosin C, chaetoglobosin E, chaetoglobosin F) increase the polymerization rate [1]. Ch-A and cytochalasin D (both Class II) show intermediate behavior [1]. This classification was further corroborated by chaetoglobosin-J-specific studies showing that stoichiometric concentrations of Ch-J depolymerize F-actin to G-actin and shift the equilibrium to the monomer side, whereas stoichiometric concentrations of cytochalasin D accelerate actin polymerization—demonstrating that even within Class II, functional divergence exists [2].

Actin Polymerization Class

Head-to-head

ChA — Class II (mixed effect, intermediate) Cyto B — Class I (weak); Cyto E — Class III (strong); Cyto D — Class II (functional divergence)

Class II actin modulation profile distinct from Classes I/III

Molar ratio 4:1 (toxin:G-actin); viscosimetric assay

Evidence Dimension	Actin polymerization modulation class and concentration-dependent polymerization rate effect at 4:1 molar ratio (toxin:G-actin)
Target Compound Data	Chaetoglobosin A (Ch-A): Class II (mixed effect); combined features of Class I and Class III at 4:1 molar ratio [1]
Comparator Or Baseline	Cytochalasin B (CB): Class I (weak degradative power; increases polymerization rate at 4:1). Cytochalasin E (CE): Class III (strong degradative power; decreases polymerization rate at 4:1 during first 30-40 min). Cytochalasin D (CD): Class II (mixed effect, same class as Ch-A) [1]
Quantified Difference	Functional classification divergence: Ch-A (Class II) shows intermediate behavior distinct from CB (Class I, weak) and CE (Class III, strong). Viscosity of polymers formed: Ch-B and Ch-J lead to the least viscous actins among all tested compounds [1]
Conditions	Phalloidin-induced polymerization of rabbit muscle G-actin in 0.6 M potassium iodide; viscosimetric determination; molar ratios 0.04:1 to 4:1 (toxin:actin) [1]

Why This Matters

For researchers requiring precise actin tool pharmacology, ChA's Class II behavior provides an intermediate actin-modulating effect that avoids the extreme depolymerization of Class III agents (e.g., cytochalasin E) and the weak degradation of Class I agents (e.g., cytochalasin B), enabling finer experimental control over actin dynamics.

• [1] Wieland T, Löw I, Jahn W, Sekita S, Yoshihira K, Natori S. Concentration-dependent influence of various cytochalasins and chaetoglobosins on the phalloidin-induced polymerization of G-actin in 0.6 M potassium iodide. Biochemistry. 1980;19(14):3363-3367. doi:10.1021/bi00555a041 View Source
• [2] Maruyama K, Oosawa M, Tashiro A, Suzuki T, Tanikawa M, Kikuchi M, Sekita S, Natori S. Effects of chaetoglobosin J on the G-F transformation of actin. Biochim Biophys Acta. 1986;874(2):137-143. doi:10.1016/0167-4838(86)90110-x View Source

Nematicidal Activity Against Root-Knot Nematodes

Purified Chaetoglobosin A demonstrated potent and concentration-dependent nematicidal activity against second-stage juveniles (J2s) of the root-knot nematode Meloidogyne incognita, achieving 99.8% J2 mortality at 300 μg/mL with an LC50 of 77.0 μg/mL at 72 hours [1]. In soil application, ChA at 30 mg/kg significantly reduced egg production per plant by 63% relative to untreated controls [1]. In a separate study against M. javanica, ChA and chaetoglobosin B exhibited 91.6% and 83.8% J2 mortality at 200 μg/mL with LC50 values of 88.4 and 107.7 μg/mL at 72 hours, respectively [2]. Classical cytochalasins B, D, and E have no published nematicidal activity data against Meloidogyne spp., representing a distinct application gap [3].

Nematicidal LC₅₀

Cross-study

LC₅₀ 77.0 μg/mL (M. incognita, 72 h); 99.8% J2 mortality at 300 μg/mL

Supports nematicidal screening endpoint interpretation

Cross-validated in two independent Meloidogyne studies

Evidence Dimension	Nematicidal activity against root-knot nematode second-stage juveniles (J2s)
Target Compound Data	Chaetoglobosin A: 99.8% J2 mortality at 300 μg/mL; LC50 = 77.0 μg/mL at 72 h against M. incognita; 63% reduction in eggs/plant at 30 mg/kg soil [1]. Against M. javanica: 91.6% J2 mortality at 200 μg/mL; LC50 = 88.4 μg/mL at 72 h [2]
Comparator Or Baseline	Cytochalasins B, D, E: no published nematicidal activity data against Meloidogyne spp. (class-level inference: absence of reported activity) [3]
Quantified Difference	ChA demonstrates nematicidal activity (LC50 77.0–88.4 μg/mL) with no comparable data available for classical cytochalasins, indicating a functionally distinct bioactivity domain
Conditions	In vitro J2 mortality assay at 72 h exposure; in vivo pot assay with soil application at 30 mg/kg; two independent studies on M. incognita and M. javanica [1][2]

Why This Matters

For agrochemical research programs seeking actin-targeting nematicidal leads, ChA offers a validated, quantitatively characterized nematicidal profile that classical cytochalasins do not provide, supporting its selection as a scaffold for nematicide development.

• [1] Hu Y, Zhang W, Zhang P, Ruan W, Zhu X. Nematicidal activity of chaetoglobosin A produced by Chaetomium globosum NK102 against Meloidogyne incognita. J Agric Food Chem. 2013;61(1):41-46. doi:10.1021/jf304314g View Source
• [2] Khan B, Yan W, Wei S, Wang Z, Zhao S, Cao L, Rajput NA, Ye Y. Nematicidal metabolites from endophytic fungus Chaetomium globosum YSC5. FEMS Microbiol Lett. 2019;366(14):fnz169. doi:10.1093/femsle/fnz169 View Source
• [3] Chen J, Zhang W, Guo Q, Yu W, Zhang Y, He B. Bioactivities and Future Perspectives of Chaetoglobosins. Evid Based Complement Alternat Med. 2020;2020:8574084. doi:10.1155/2020/8574084 View Source

Fibrinolytic Activity via Urokinase Induction

Among four fungal metabolites screened for fibrinolytic activity on bovine aortic endothelial cells, Chaetoglobosin A (CGA) was the only compound that enhanced fibrinolysis via induction of urokinase production, as demonstrated by cycloheximide sensitivity and lack of direct effect on plasmin or urokinase activity in cell-free systems [1]. CGA elevated plasmin generation on endothelial cells 2- to 4-fold at concentrations of 3–100 μM [1]. By contrast, the other active metabolites (crinipellin B, geodin, triticone B) acted through PAI-1 inactivation or inhibition rather than urokinase induction [1]. This mechanistic distinction—urokinase induction requiring de novo protein synthesis—is unique to CGA and has not been reported for any classical cytochalasin .

Urokinase Induction Fold

Head-to-head

2- to 4-fold plasmin generation enhancement at 3–100 μM; cycloheximide-sensitive

Unique urokinase-induction mechanism among fungal metabolites

Cell-free system inactive; distinct from PAI-1 inhibitors

Evidence Dimension	Fibrinolytic mechanism and fold-enhancement of plasmin generation on bovine aortic endothelial cells
Target Compound Data	Chaetoglobosin A (CGA): 2- to 4-fold enhancement of plasmin generation at 3–100 μM; mechanism = induction of urokinase production (cycloheximide-sensitive, cell-free system inactive) [1]
Comparator Or Baseline	Crinipellin B, geodin, triticone B: 2- to 4-fold enhancement via PAI-1 inactivation/inhibition (not urokinase induction). Classical cytochalasins: no published fibrinolytic activity data [1]
Quantified Difference	Unique mechanism among fungal metabolites: only CGA induces urokinase; fold-enhancement (2–4×) comparable to other metabolites but achieved via distinct pathway requiring protein synthesis [1]
Conditions	Bovine aortic endothelial cells; plasmin generation assay with plasminogen; concentration range 3–100 μM; cycloheximide (10 μg/mL) and anti-urokinase antibody controls [1]

Why This Matters

For cardiovascular research programs investigating pharmacological enhancement of endogenous fibrinolysis, ChA provides a mechanistically unique urokinase-inducing tool compound not replaceable by other cytochalasans or known fungal fibrinolytic metabolites.

• [1] Shinohara C, Chikanishi T, Kikuchi T, Endo A, Hasumi K. Enhancement of fibrinolytic activity of vascular endothelial cells by chaetoglobosin A, crinipellin B, geodin and triticone B. J Antibiot (Tokyo). 2000;53(3):262-268. doi:10.7164/antibiotics.53.262 View Source

Phytotoxic Activity in Radish Seedling Assay

In a standardized radish (Raphanus sativus) seedling growth inhibition assay, chaetoglobosins A (1), C (3), E (6), F (7), and Fex (8) significantly inhibited seedling growth with inhibitory rates exceeding 60% at a concentration of 50 ppm, which was comparable or superior to the positive control glyphosate at the same concentration [1]. Notably, the semi-synthetic fluorinated derivative chaetoglobosin Fa (10) displayed markedly increased cytotoxicity (IC50 against HCT116 cells) but decreased phytotoxicity compared to the parent compound, demonstrating that the epoxide ring between C-6 and C-7 or the double bond at C-6(12) is a key structural determinant for both activities [1]. Classical cytochalasins B, D, and E lack published phytotoxicity data in comparable plant assay systems [2].

Phytotoxic Inhibition

Cross-study

>60% radish seedling growth inhibition at 50 ppm; comparable to glyphosate

Supports phytotoxic endpoint context; actin-targeting scaffold

C-6/C-7 epoxide or C-6(12) double bond required

Evidence Dimension	Phytotoxic growth inhibition of radish seedlings at 50 ppm
Target Compound Data	Chaetoglobosins A, C, E, F, Fex: >60% growth inhibition of radish seedlings at 50 ppm; comparable or superior to glyphosate positive control [1]
Comparator Or Baseline	Glyphosate (positive control): comparable inhibitory effect at 50 ppm in the same assay [1]. Cytochalasins B, D, E: no published phytotoxicity data in comparable plant systems [2]
Quantified Difference	Chaetoglobosin inhibitory rates >60% at 50 ppm, matching or exceeding glyphosate; structure-activity relationship established: C-6/C-7 epoxide or C-6(12) double bond required for potency [1]
Conditions	Radish (Raphanus sativus) seedling growth assay; compounds tested at 50 ppm; glyphosate as positive control [1]

Why This Matters

For herbicide discovery programs, chaetoglobosins offer an actin-targeting phytotoxic scaffold with potency comparable to glyphosate and a defined structure-activity relationship (C-6/C-7 epoxide critical), providing a starting point distinct from classical cytochalasins which lack characterized phytotoxic profiles.

• [1] Li H, Xiao J, Gao YQ, Tang JJ, Zhang AL, Gao JM. Chaetoglobosins from Chaetomium globosum, an endophytic fungus in Ginkgo biloba, and their phytotoxic and cytotoxic activities. J Agric Food Chem. 2014;62(17):3734-3741. doi:10.1021/jf500390h View Source
• [2] Chen J, Zhang W, Guo Q, Yu W, Zhang Y, He B. Bioactivities and Future Perspectives of Chaetoglobosins. Evid Based Complement Alternat Med. 2020;2020:8574084. doi:10.1155/2020/8574084 View Source

Antibacterial Activity Against MRSA

Chaetoglobosin A demonstrated antibacterial activity against three Gram-positive bacterial strains: Bacillus subtilis (MIC 16 µg/mL), Staphylococcus aureus (MIC 32 µg/mL), and methicillin-resistant Staphylococcus aureus (MRSA, MIC 32 µg/mL) [1]. In the same study, chaetoglobosin C was also isolated but showed comparatively weaker activity, indicating intra-class differentiation [1]. While classical cytochalasins have reported antibacterial activities, systematic MIC-based comparisons between ChA and cytochalasins B, D, or E against MRSA are not available in the primary literature, warranting cautious interpretation of this as a supporting rather than definitive differentiator [2].

Anti-MRSA MIC

Data to verify

MIC 32 μg/mL (MRSA), MIC 16 μg/mL (B. subtilis)

Supports antimicrobial screening context

Lack of head-to-head classical cytochalasin comparator data

Evidence Dimension	Minimum inhibitory concentration (MIC) against Gram-positive bacteria including MRSA
Target Compound Data	Chaetoglobosin A: MIC 16 µg/mL (B. subtilis), MIC 32 µg/mL (S. aureus), MIC 32 µg/mL (MRSA) [1]
Comparator Or Baseline	Chaetoglobosin C: weaker antibacterial activity in the same assay (quantitative MIC not specified) [1]. Classical cytochalasins: no head-to-head MIC data against MRSA available for direct comparison [2]
Quantified Difference	ChA MIC = 16–32 µg/mL against Gram-positive panel; intra-class difference vs. chaetoglobosin C noted but quantitative comparator data for classical cytochalasins lacking [1]
Conditions	Broth microdilution assay; strains: B. subtilis (ATCC 6051), S. aureus (ATCC 25923), MRSA clinical isolate [1]

Why This Matters

For antimicrobial screening programs, ChA's activity against MRSA (MIC 32 µg/mL) provides a secondary endpoint supporting its procurement as a multi-bioactive natural product scaffold, though direct cytochalasin comparator data are needed for definitive differentiation.

• [1] Dissanayake RK, Ratnaweera PB, Williams DE, Wijayarathne CD, Wijesundera RLC, Andersen RJ, de Silva ED. Antimicrobial activities of endophytic fungi of the Sri Lankan aquatic plant Nymphaea nouchali and chaetoglobosin A and C, produced by the endophytic fungus Chaetomium globosum. Mycology. 2016;7(1):1-8. doi:10.1080/21501203.2015.1136708 View Source
• [2] Chen J, Zhang W, Guo Q, Yu W, Zhang Y, He B. Bioactivities and Future Perspectives of Chaetoglobosins. Evid Based Complement Alternat Med. 2020;2020:8574084. doi:10.1155/2020/8574084 View Source

Chaetoglobosin A Application Scenarios

CLL-Selective Apoptosis Research

Chaetoglobosin A is the cytochalasan of choice for studies requiring selective induction of apoptosis in CLL cells while sparing normal B cells. With demonstrated efficacy across 89 primary CLL patient samples, including those harboring 17p deletion and TP53 mutation, and activity maintained under stromal co-culture conditions that mimic the protective lymphoid microenvironment, ChA enables investigations into cytoskeleton-targeted CLL therapy that cannot be conducted with non-selective classical cytochalasins [1]. The compound's ability to sensitize CLL cells to PI3K and BTK inhibitors further supports its use in combination-therapy experimental designs [1].

Actin Cytoskeleton Pharmacology

For researchers requiring an actin tool compound with intermediate (Class II) modulatory effects on actin polymerization—avoiding the strong degradative power of Class III agents (cytochalasin E, chaetoglobosin B/J) and the weak effects of Class I agents (cytochalasin B/G)—Chaetoglobosin A is the appropriate selection [1]. Its distinct concentration-dependent polymerization profile, characterized in the phalloidin-induced G-actin assay at molar ratios from 0.04:1 to 4:1, enables finer experimental control over actin dynamics than either Class I or Class III alternatives [1][2].

Nematicide Lead Development

Chaetoglobosin A is directly applicable as a lead scaffold for nematicide development programs targeting Meloidogyne incognita and M. javanica. The compound achieves 99.8% J2 mortality at 300 μg/mL (LC50 77.0 μg/mL) and reduces egg production by 63% at 30 mg/kg soil application, demonstrating both in vitro potency and in vivo efficacy [1]. This nematicidal profile, corroborated across independent studies on two Meloidogyne species, is not available from classical cytochalasins and positions ChA as a unique starting point for integrated pest management research [2].

Endogenous Fibrinolysis Enhancement

Chaetoglobosin A is the only known fungal metabolite that enhances vascular endothelial fibrinolytic activity through induction of urokinase production (2- to 4-fold at 3–100 μM), a mechanism requiring de novo protein synthesis and demonstrably distinct from the PAI-1 inhibitory mechanisms of crinipellin B, geodin, and triticone B [1]. This unique mechanism—confirmed by cycloheximide sensitivity and inactivity in cell-free systems—makes ChA an irreplaceable tool compound for dissecting urokinase-dependent fibrinolytic pathways in endothelial cell biology [1].

Application

Selection Property

Validation Focus

CLL cell apoptosis selectivity studies

Reported CLL-selective apoptosis context

B-cell malignancy model response and combination assay review

Actin cytoskeleton Class II pharmacology

Intermediate actin modulation profile (Class II)

Phalloidin-induced G-actin polymerization endpoint interpretation

Nematicide lead screening

Nematicidal activity against Meloidogyne spp.

J2 mortality and egg reduction endpoint review

Urokinase-dependent fibrinolysis pathway studies

Urokinase-induction mechanism among fungal metabolites

Endothelial plasmin generation and protein-synthesis dependency assay

• [1] Knudsen PB, Hanna B, Sellner L, Zenz T, Stilgenbauer S, Larsen TO, Lichter P. Chaetoglobosin A preferentially induces apoptosis in chronic lymphocytic leukemia cells by targeting the cytoskeleton. Leukemia. 2014;28(6):1289-1298. doi:10.1038/leu.2013.360 View Source
• [2] Wieland T, Löw I, Jahn W, Sekita S, Yoshihira K, Natori S. Concentration-dependent influence of various cytochalasins and chaetoglobosins on the phalloidin-induced polymerization of G-actin in 0.6 M potassium iodide. Biochemistry. 1980;19(14):3363-3367. doi:10.1021/bi00555a041 View Source